Cas no 79352-65-1 (4-(Benzyloxy)-2-bromoanisole)

• Product Name: 4-(Benzyloxy)-2-bromoanisole
• CAS No: 79352-65-1
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• CID: 2106652
• PubChem ID: 12727499
• Update Time: 2025-05-19

4-(Benzyloxy)-2-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-bromo-1-methoxybenzene
• 2-bromo-1-methoxy-4-phenylmethoxybenzene
• 4-(Benzyloxy)-2-broMoanisole
• 1-benzyloxy-3-bromo-4-methoxybenzene
• MFCD22383748
• SCHEMBL8184228
• DTXSID40508217
• BS-25936
• 79352-65-1
• 4-Benzyloxy-2-bromoanisole
• GXKJUKBATSWDDO-UHFFFAOYSA-N
• DA-02731
• 4-Benzyloxy-2-bromo-1-methoxybenzene
• CS-0211114
• 4-(Benzyloxy)-2-bromoanisole

• Inchi： 1S/C14H13BrO2/c1-16-14-8-7-12(9-13(14)15)17-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： GXKJUKBATSWDDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 292.01000
• Monoisotopic Mass: 292.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 4.03670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(Benzyloxy)-2-bromoanisole

4-(Benzyloxy)-2-bromoanisole: A Comprehensive Overview

4-(Benzyloxy)-2-bromoanisole, also known by its CAS number 79352-65-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of anisole, with a bromine atom at the 2-position and a benzyloxy group at the 4-position. The structure of this molecule is characterized by its aromatic rings and the presence of ether linkages, which contribute to its unique chemical properties.

The synthesis of 4-(Benzyloxy)-2-bromoanisole typically involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing the scalability of this compound for industrial applications.

One of the most notable applications of 4-(Benzyloxy)-2-bromoanisole is in the field of drug discovery. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-cancer agents. Studies have shown that this compound can serve as a building block for constructing complex molecular frameworks with promising therapeutic properties.

In addition to its role in pharmaceuticals, 4-(Benzyloxy)-2-bromoanisole has found applications in materials science, particularly in the synthesis of advanced polymers and organic electronics. Its aromatic structure and functional groups make it an ideal candidate for designing materials with tailored electronic properties.

The chemical stability of 4-(Benzyloxy)-2-bromoanisole is another key aspect that has been extensively studied. Recent research has demonstrated that this compound exhibits excellent thermal stability under various conditions, making it suitable for high-temperature applications in both academic and industrial settings.

The environmental impact of 4-(Benzyloxy)-2-bromoanisole is also a topic of interest, with studies focusing on its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that this compound has low toxicity levels, which aligns with current trends toward developing eco-friendly chemical products.

In conclusion, 4-(Benzyloxy)-2-bromoanisole, with its CAS number 79352-65-1, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry and materials science.